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Compound of Interest

Compound Name: Butyl 2-furoate

Cat. No.: B1604542 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information and troubleshooting advice for the purification of high-purity Butyl
2-furoate.

Frequently Asked Questions (FAQs)
Q1: What are the essential physical properties of Butyl
2-furoate relevant to its purification?
Understanding the physical properties of Butyl 2-furoate is crucial for selecting and optimizing

purification techniques. Key data is summarized in the table below.
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Property Value Source(s)

Molecular Formula C9H12O3 [1][2]

Molecular Weight 168.19 g/mol [2]

Appearance
Colorless to pale yellow oily

liquid
[3]

Boiling Point
233 °C @ 760 mmHg

(estimated)
[2][3]

83-84 °C @ 1.00 mmHg [3]

Density ~1.055 g/mL at 25 °C [2][3]

Refractive Index 1.469 - 1.475 @ 20 °C [3]

Solubility
Soluble in alcohol; Insoluble in

water
[3]

Q2: What are the common impurities in crude Butyl 2-
furoate?
Impurities in Butyl 2-furoate typically arise from the synthesis process, which is often the

Fischer esterification of 2-furoic acid and n-butanol.[4][5] Common impurities include:

Unreacted Starting Materials:

2-Furoic acid

n-Butanol

Catalyst Residues:

Acid catalysts such as sulfuric acid or p-toluenesulfonic acid.[4]

Byproducts:

Water (a byproduct of esterification)
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Side-reaction products, which may include polymers or degradation products of furoic

acid.

Q3: Which purification technique is most suitable for
Butyl 2-furoate?
The choice of purification technique depends on the nature and quantity of the impurities

present. A general workflow for selecting the appropriate method is outlined below.
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Crude Butyl 2-furoate
(Post-synthesis workup)

Impurity Analysis
(GC-MS, NMR, TLC)

Aqueous Wash / Extraction
(e.g., NaHCO3 wash)

 Acidic/Basic
 impurities 

Fractional Vacuum Distillation

 Volatile impurities
 with different B.P. 

Column Chromatography

 Non-volatile or
 closely-boiling

 impurities 

Drying
(e.g., Na2SO4, MgSO4)

High-Purity
Butyl 2-furoate

 Volatile impurities
 with different B.P. 
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Start: Washed & Dried
Crude Butyl 2-furoate

1. Assemble fractional
distillation apparatus

2. Apply stable vacuum
(e.g., 1-3 mbar)

3. Gradually heat the
distilling flask

4. Collect first fraction
(low-boiling impurities)

5. Collect main fraction
at stable temp/pressure

(e.g., ~83-84°C @ 1 mmHg)

6. Stop heating when
temperature drops or rises

7. Analyze fractions
(GC, NMR)

End: High-Purity
Butyl 2-furoate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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